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Compound of Interest

Compound Name: TL02-59

Cat. No.: B611385 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling TL02-59. The following procedures are based on

currently available safety data sheets and should be supplemented by a thorough review of

your institution's specific safety protocols.

I. Personal Protective Equipment (PPE)
While TL02-59 is not classified as a hazardous substance according to the Globally

Harmonized System (GHS), observing standard laboratory safety precautions is crucial.[1] The

use of full personal protective equipment is recommended as a best practice.[2]
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Protection Type Specification Recommendation

Eye Protection Safety glasses or goggles

Recommended when handling

the solid compound or

solutions.

Hand Protection
Impermeable and resistant

gloves

Always wear gloves when

handling TL02-59. The exact

breakthrough time of the glove

material should be confirmed

with the glove manufacturer.[1]

Respiratory Protection Not generally required

Use in a well-ventilated area. A

respirator may be necessary if

handling large quantities or if

dust is generated.

Body Protection Laboratory coat

A standard lab coat is

recommended to protect

clothing.

II. Emergency Procedures: First Aid
In case of exposure, follow these first-aid measures.

Exposure Route First-Aid Procedure

Inhalation
Move to fresh air. If symptoms persist, consult a

physician.[1]

Skin Contact

Wash off with soap and plenty of water.

Generally, the product does not irritate the skin.

[1]

Eye Contact
Rinse opened eye for several minutes under

running water.[1]

Ingestion If symptoms persist, consult a doctor.[1]
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III. Handling and Storage
Proper handling and storage are vital to maintain the integrity of TL02-59 and ensure a safe

laboratory environment.

Aspect Procedure

Safe Handling

No special measures are required beyond

standard laboratory practices.[1] Do not ingest,

inhale, get in eyes, on skin, or on clothing. Wash

hands thoroughly after handling.[3]

Storage

Store at -20°C for long-term stability (≥4 years).

[3] Keep in a desiccated environment if

lyophilized.[4] For stock solutions, aliquot to

avoid repeated freeze-thaw cycles and store at

-80°C (up to 1 year) or -20°C (up to 1 month).[5]

Solubility

TL02-59 is sparingly soluble in DMSO (1-10

mg/ml).[3] When preparing a stock solution, use

an inert gas to purge the solvent of choice.[3]

IV. Disposal Plan
Dispose of TL02-59 and its contaminated packaging in accordance with local, state, and

federal regulations.

Waste Type Disposal Method

Unused Product

Smaller quantities may be disposed of with

household waste.[1] For larger quantities,

disposal must be made according to official

regulations.[1]

Contaminated Packaging

Conduct recycling if possible.[2] Otherwise,

dispose of in accordance with official

regulations.[1]
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V. Safe Handling Workflow
The following diagram outlines the general workflow for safely handling TL02-59 in a laboratory

setting.
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A high-level workflow for the safe handling of TL02-59.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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